Cas no 89100-91-4 (1-(3-(Cyclohexyloxy)-2-hydroxypropyl)guanidine hemisulfate)
89100-91-4 structure
Product Name:1-(3-(Cyclohexyloxy)-2-hydroxypropyl)guanidine hemisulfate
CAS No:89100-91-4
MF:C20H44N6O8S
MW:528.663763999939
CID:2680328
Update Time:2023-08-07
1-(3-(Cyclohexyloxy)-2-hydroxypropyl)guanidine hemisulfate Chemical and Physical Properties
Names and Identifiers
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- 2-(3-cyclohexyloxy-2-hydroxypropyl)guanidine,sulfuric acid
- 1-Cyclohexyloxy-3-guanidine-2-propanol sulfate (2:1)
- 1-(3-(Cyclohexyloxy)-2-hydroxypropyl)guanidine hemisulfate
- Guanidine, 1-(3-(cyclohexyloxy)-2-hydroxypropyl)-, sulfate (2:1)
- Guanidine, (3-(cyclohexyloxy)-2-hydroxypropyl)-, sulfate (2:1) (salt)
- Sulfuric acid--N-[3-(cyclohexyloxy)-2-hydroxypropyl]guanidine (1/2)
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- Inchi: 1S/2C10H21N3O2.H2O4S/c2*11-10(12)13-6-8(14)7-15-9-4-2-1-3-5-9;1-5(2,3)4/h2*8-9,14H,1-7H2,(H4,11,12,13);(H2,1,2,3,4)
- InChI Key: WWCLYTJHLZKVHZ-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)O.O(CC(C/N=C(\N)/N)O)C1CCCCC1.O(CC(C/N=C(\N)/N)O)C1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 280
- Topological Polar Surface Area: 271
1-(3-(Cyclohexyloxy)-2-hydroxypropyl)guanidine hemisulfate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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